Cas no 2228054-82-6 (rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine)
rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine
- 2228054-82-6
- rac-(1R,2S)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropan-1-amine
- EN300-1788774
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- Inchi: 1S/C12H19N/c1-12(2)7-3-4-8(10(12)5-7)9-6-11(9)13/h4,7,9-11H,3,5-6,13H2,1-2H3/t7?,9-,10?,11+/m0/s1
- InChI Key: KODSNIBQZIYWBV-VXWUBDBDSA-N
- SMILES: N[C@@H]1C[C@H]1C1=CCC2CC1C2(C)C
Computed Properties
- Exact Mass: 177.151749610g/mol
- Monoisotopic Mass: 177.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26Ų
rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1788774-0.05g |
rac-(1R,2S)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropan-1-amine |
2228054-82-6 | 0.05g |
$1091.0 | 2023-09-19 | ||
| Enamine | EN300-1788774-0.1g |
rac-(1R,2S)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropan-1-amine |
2228054-82-6 | 0.1g |
$1144.0 | 2023-09-19 | ||
| Enamine | EN300-1788774-0.25g |
rac-(1R,2S)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropan-1-amine |
2228054-82-6 | 0.25g |
$1196.0 | 2023-09-19 | ||
| Enamine | EN300-1788774-0.5g |
rac-(1R,2S)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropan-1-amine |
2228054-82-6 | 0.5g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1788774-1.0g |
rac-(1R,2S)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropan-1-amine |
2228054-82-6 | 1g |
$1299.0 | 2023-06-02 | ||
| Enamine | EN300-1788774-2.5g |
rac-(1R,2S)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropan-1-amine |
2228054-82-6 | 2.5g |
$2548.0 | 2023-09-19 | ||
| Enamine | EN300-1788774-5.0g |
rac-(1R,2S)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropan-1-amine |
2228054-82-6 | 5g |
$3770.0 | 2023-06-02 | ||
| Enamine | EN300-1788774-10.0g |
rac-(1R,2S)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropan-1-amine |
2228054-82-6 | 10g |
$5590.0 | 2023-06-02 | ||
| Enamine | EN300-1788774-1g |
rac-(1R,2S)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropan-1-amine |
2228054-82-6 | 1g |
$1299.0 | 2023-09-19 | ||
| Enamine | EN300-1788774-5g |
rac-(1R,2S)-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclopropan-1-amine |
2228054-82-6 | 5g |
$3770.0 | 2023-09-19 |
rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
Additional information on rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine
Professional Introduction to Rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine (CAS No. 2228054-82-6)
Rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2228054-82-6, belongs to a class of molecules characterized by their complex cyclic structures and unique stereochemistry. The presence of a cyclopropane ring fused with a bicyclic system makes this molecule of particular interest for its potential applications in drug design and development.
The structural motif of Rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine is reminiscent of natural products found in various plant and microbial species, which have been extensively studied for their bioactivity. The cyclopropane ring is known to introduce rigidity into the molecular framework, often enhancing binding affinity to biological targets. In contrast, the bicyclo3.1.1heptane moiety provides a more flexible scaffold, allowing for conformational adjustments that can optimize interactions with proteins or nucleic acids.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding pockets in target proteins where Rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine could exert its effects. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents.
The stereochemistry of this compound is particularly noteworthy, as the (1R,2S) configuration plays a critical role in determining its biological properties. Chirality is a fundamental aspect of many biologically active molecules, and subtle changes in stereochemical orientation can significantly alter pharmacokinetic and pharmacodynamic profiles. The synthesis of enantiomerically pure forms of such compounds remains a challenge in synthetic organic chemistry, but recent methodologies have made significant strides in improving yields and purity.
In the realm of drug discovery, the integration of machine learning algorithms has revolutionized the process of identifying promising candidates from vast chemical libraries. These algorithms can analyze structural features and predict biological activity with remarkable precision, thereby accelerating the drug development pipeline. Rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine has been subjected to such analyses, revealing its potential as a lead compound for further optimization.
The compound's unique structural features also make it an attractive candidate for exploring new chemical space. By modifying various functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying compounds with desired therapeutic effects.
Recent studies have demonstrated the utility of Rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine in modulating enzyme activity and inhibiting key signaling pathways implicated in various diseases. For instance, preliminary investigations have shown that derivatives of this compound exhibit inhibitory effects on enzymes involved in inflammation and cancer progression. These findings underscore the importance of exploring structurally diverse molecules as potential therapeutic agents.
The synthesis of complex molecules like Rac-(1R,2S)-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclopropan-1-amine requires meticulous planning and execution to ensure high yields and enantioselectivity. Advanced synthetic techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have been employed to construct the desired framework efficiently. These methods not only enhance synthetic efficiency but also contribute to sustainable chemistry by minimizing waste and reducing environmental impact.
The growing interest in natural product-inspired scaffolds has led to numerous reports on bioactive compounds derived from related structures. Researchers are increasingly leveraging biocatalysis and enzymatic methods to access complex molecules with minimal synthetic overhead. Such approaches align with the principles of green chemistry and are likely to play an increasingly important role in future drug discovery efforts.
In conclusion, Rac-(1R,2S)- -{ }cas no2228054-{dimethylbicyclo3. .
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